Cas no 1158579-56-6 (Butyl(2-methoxyphenyl)methylamine Hydrochloride)

• Product Name: Butyl(2-methoxyphenyl)methylamine Hydrochloride
• CAS No: 1158579-56-6
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD07105452
• CID: 4574049
• Update Time: 2025-05-21

Butyl(2-methoxyphenyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)butan-1-amine hydrochloride
• N-(2-Methoxybenzyl)-1-butanamine hydrochloride
• N-[(2-methoxyphenyl)methyl]butan-1-amine;hydrochloride
• Butyl(2-methoxyphenyl)methylamine Hydrochloride

• MDL： MFCD07105452
• Inchi： 1S/C12H19NO.ClH/c1-3-4-9-13-10-11-7-5-6-8-12(11)14-2;/h5-8,13H,3-4,9-10H2,1-2H3;1H
• InChI Key： RHPJMZOHROFQEE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1CNCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 138
• Topological Polar Surface Area: 21.3

Butyl(2-methoxyphenyl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Butyl(2-methoxyphenyl)methylamine Hydrochloride

Recent Advances in the Study of Butyl(2-methoxyphenyl)methylamine Hydrochloride (CAS: 1158579-56-6)

Butyl(2-methoxyphenyl)methylamine Hydrochloride (CAS: 1158579-56-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural properties, has been the subject of various studies aimed at exploring its pharmacological activities, synthesis methods, and potential therapeutic uses. The following research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the synthesis and optimization of Butyl(2-methoxyphenyl)methylamine Hydrochloride, with researchers employing advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and structural confirmation. These efforts have led to the development of more efficient synthetic routes, reducing production costs and improving yield. Additionally, the compound's physicochemical properties, including solubility and stability, have been thoroughly investigated to facilitate its formulation into potential drug products.

Pharmacological evaluations of Butyl(2-methoxyphenyl)methylamine Hydrochloride have revealed promising results, particularly in the context of central nervous system (CNS) disorders. Preclinical studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Furthermore, its mechanism of action has been elucidated through in vitro and in vivo experiments, providing a foundation for future clinical trials.

In addition to its therapeutic potential, Butyl(2-methoxyphenyl)methylamine Hydrochloride has also been explored for its role in chemical biology. Researchers have utilized this compound as a building block in the synthesis of more complex molecules, leveraging its reactive functional groups to create novel derivatives with enhanced biological activities. This approach has opened new avenues for drug discovery and development, underscoring the versatility of this compound in medicinal chemistry.

Despite these advancements, challenges remain in the widespread adoption of Butyl(2-methoxyphenyl)methylamine Hydrochloride. Issues such as bioavailability, toxicity, and regulatory hurdles must be addressed to translate preclinical findings into clinical applications. Ongoing research is focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in animal models, with the ultimate goal of advancing it to human trials.

In conclusion, Butyl(2-methoxyphenyl)methylamine Hydrochloride (CAS: 1158579-56-6) represents a promising candidate for further investigation in the fields of pharmacology and chemical biology. The latest research underscores its potential as a therapeutic agent and a versatile chemical tool, paving the way for future innovations in drug development. Continued efforts to overcome existing challenges will be crucial in realizing the full potential of this compound.